

physiological concentration of ADMA in human plasma

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: NG,NG-Dimethylarginine
dihydrochloride

CAS No.: 220805-22-1

Cat. No.: B014586

[Get Quote](#)

An In-Depth Technical Guide to the Physiological Concentration of Asymmetric Dimethylarginine (ADMA) in Human Plasma

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Asymmetric Dimethylarginine (ADMA) has emerged from relative obscurity to become a focal point in cardiovascular and metabolic research. It is an endogenous, competitive inhibitor of nitric oxide synthase (NOS), the enzyme responsible for generating the critical signaling molecule, nitric oxide (NO).[1][2] By impeding NO production, elevated ADMA levels lead to endothelial dysfunction, a foundational event in the pathogenesis of atherosclerosis, hypertension, and other vascular diseases.[3][4] This guide provides a comprehensive overview of ADMA, detailing its metabolism, physiological concentrations in health and disease, gold-standard quantification methodologies, and clinical implications. It is designed to serve as a technical resource for researchers investigating the role of ADMA in pathology and for professionals developing novel therapeutic strategies targeting the ADMA-NO pathway.

Introduction: ADMA as a Critical Regulator of Vascular Homeostasis


The vascular endothelium is not merely an inert barrier but a dynamic organ that regulates vascular tone, inflammation, and coagulation. A key mediator of its function is Nitric Oxide (NO), which promotes vasodilation and exhibits anti-atherogenic properties.[2] ADMA, a naturally occurring amino acid derivative found in the circulation, directly interferes with this process.[3] By competing with L-arginine, the substrate for NOS, ADMA reduces NO bioavailability, thereby promoting endothelial dysfunction and increasing the risk for cardiovascular events.[2][5] Its plasma concentration is a finely tuned balance between its synthesis and degradation, and disruptions in this balance are associated with a wide array of pathologies, including hypercholesterolemia, hypertension, chronic kidney disease, and diabetes mellitus.[1][3][6]

Section 1: The ADMA Metabolic Pathway

Understanding the factors that control ADMA concentration is fundamental to appreciating its role as a biomarker and therapeutic target. The pathway involves continuous synthesis, robust enzymatic catabolism, and renal excretion.

- **Synthesis:** ADMA is formed when proteins containing arginine residues are methylated by a class of enzymes known as Protein Arginine Methyltransferases (PRMTs). When these methylated proteins undergo proteolysis (breakdown), ADMA is released into the cytoplasm and subsequently into the circulation.[7]
- **Catabolism:** The primary route for ADMA elimination, accounting for over 80% of its clearance, is enzymatic degradation by Dimethylarginine Dimethylaminohydrolase (DDAH). [7][8] DDAH hydrolyzes ADMA to L-citrulline and dimethylamine.[9] There are two main isoforms of this enzyme, DDAH-1 and DDAH-2, with DDAH-1 being predominant in the liver and kidneys (organs that clear circulating ADMA), and DDAH-2 being prevalent in the vasculature where it regulates local NO production.[10][11] Reduced DDAH activity, often caused by oxidative stress, is a major contributor to elevated plasma ADMA levels.[6]
- **Excretion:** A smaller fraction of ADMA is cleared from the body via urinary excretion.[8][12] Consequently, impaired renal function is a significant cause of ADMA accumulation.[8]

Below is a diagram illustrating the metabolic fate of ADMA.



[Click to download full resolution via product page](#)

Caption: The ADMA Metabolic Pathway.

Section 2: Physiological and Pathophysiological Concentrations of ADMA

The clinical utility of ADMA as a biomarker stems from the significant, albeit small in absolute terms, elevation of its plasma concentration in various disease states compared to a relatively narrow range in healthy individuals.

Defining the Norm: Plasma ADMA in Healthy Individuals

Numerous studies have established reference intervals for plasma ADMA in healthy, asymptomatic populations. While values can differ slightly based on the analytical method used, a general consensus has emerged.

Parameter	Concentration Range (μmol/L)	Analytical Method	Reference
Healthy Adults	0.4 - 1.0	General	[13]
Healthy Population Mean	0.4 - 0.6	General Review	[14]
Healthy Adults (Reference Range)	0.22 - 0.69	ELISA	[15]
Healthy Adults (Reference Range)	0.36 - 0.67	LC-MS/MS	[16]
Healthy Volunteers (Mean ± SD)	0.66 ± 0.12	LC-MS/MS	[17]

Causality Insight: The tight regulation within this sub-micromolar range highlights the potency of ADMA as a physiological modulator. Even minor upward shifts can significantly impact NO production and endothelial function.

Comparative Analysis: Plasma ADMA in Disease States

Elevated ADMA is a common feature across a spectrum of cardiovascular, renal, and metabolic diseases. These elevations are not merely associative; they are mechanistically linked to the pathophysiology of the disease.


Condition	Typical ADMA Concentration (μmol/L)	Key Findings & Significance	References
Coronary Artery Disease (CAD)	Median: 0.70 (in patients with events) vs. 0.63 (no events)	High levels independently predict future cardiovascular events and mortality.	[3] [18]
Chronic Kidney Disease (CKD)	Levels increase progressively with advancing CKD stages.	ADMA accumulates due to reduced renal clearance and metabolism. It is a strong predictor of mortality in ESRD patients.	[8] [12] [19]
End-Stage Renal Disease (ESRD) on Hemodialysis	Significantly elevated (e.g., >1.0)	A strong and independent predictor of overall mortality and cardiovascular outcomes in dialysis patients.	[12] [20]
Type 2 Diabetes Mellitus	0.51 (without retinopathy) to 0.60 (with retinopathy)	Elevated levels are associated with microvascular complications like retinopathy and may contribute to insulin resistance.	[21] [22] [23]
Type 1 Diabetes Mellitus	~0.46 (with nephropathy) vs. ~0.40 (normoalbuminuric)	Predicts cardiovascular events and progression of diabetic kidney disease.	[24] [25]
Hypertension	Elevated compared to normotensive	Contributes to increased vascular	[2] [3]

	controls.	resistance by inhibiting NO-mediated vasodilation.	
Hypercholesterolemia	Elevated compared to normocholesterolemic controls.	Associated with impaired endothelial function that can be improved by L-arginine infusion.	[3][13]

Section 3: Gold-Standard Methodologies for Plasma ADMA Quantification

Accurate and precise measurement of ADMA is critical for its use in research and clinical settings. The primary methods are High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Enzyme-Linked Immunosorbent Assay (ELISA).[7] While ELISA offers high throughput, HPLC and especially LC-MS/MS are considered the gold standards for their specificity and accuracy.[26][27]

Workflow for ADMA Quantification



[Click to download full resolution via product page](#)

Caption: LC-MS/MS Workflow for ADMA Quantification.

Experimental Protocol 1: Plasma Sample Preparation (Self-Validating System)

Causality Insight: This protocol is designed to efficiently remove interfering proteins while ensuring high recovery of the polar analytes. The inclusion of a stable isotope-labeled internal standard at the earliest stage corrects for any variability or loss during sample processing and analysis, which is the cornerstone of a self-validating system in mass spectrometry.

- **Blood Collection:** Collect whole blood into tubes containing EDTA to prevent coagulation.
- **Plasma Separation:** Within 30-60 minutes of collection, centrifuge the blood at $\sim 2000 \times g$ for 15 minutes at 4°C . Carefully aspirate the supernatant (plasma) into a clean polypropylene tube, avoiding the buffy coat. Samples can be stored at -80°C until analysis.[\[27\]](#)
- **Internal Standard Spiking:** To 50 μL of plasma, add 50 μL of an internal standard solution containing a known concentration of a stable isotope-labeled ADMA (e.g., d7-ADMA).[\[16\]](#) This is the critical step for accurate quantification.
- **Protein Precipitation:** Add 300 μL of cold methanol.[\[16\]](#) The organic solvent denatures and precipitates the abundant plasma proteins (e.g., albumin) which would otherwise interfere with the analysis.
- **Incubation & Centrifugation:** Vortex the mixture vigorously for 30 seconds and incubate at -20°C for 20 minutes to enhance precipitation. Centrifuge at $>10,000 \times g$ for 10 minutes at 4°C .
- **Supernatant Collection:** Carefully transfer the clear supernatant, which contains ADMA and the internal standard, to an autosampler vial for LC-MS/MS analysis.

Experimental Protocol 2: ADMA Quantification by LC-MS/MS

Causality Insight: This method provides the highest degree of specificity and sensitivity.

Chromatographic separation is essential to resolve ADMA from its structural isomer, symmetric dimethylarginine (SDMA), which can be isobaric. Tandem mass spectrometry (MS/MS)


provides unambiguous identification and quantification by monitoring a specific fragmentation pattern (a "transition") unique to ADMA.

- **Chromatographic System:** An ultra-high performance liquid chromatography (UHPLC) system.
- **Column:** A Hydrophilic Interaction Liquid Chromatography (HILIC) column is often used as it provides excellent retention for polar compounds like ADMA.[\[28\]](#)
- **Mobile Phase:** A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate) is typically used to elute the analytes.
- **Mass Spectrometer:** A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.
- **MS Method:** Set the instrument to Multiple Reaction Monitoring (MRM) mode.
 - **ADMA Transition:** Monitor the transition from the precursor ion (the mass-to-charge ratio, m/z , of protonated ADMA) to a specific, stable product ion.
 - **Internal Standard Transition:** Simultaneously monitor the corresponding transition for the stable isotope-labeled internal standard (e.g., d7-ADMA).
- **Calibration:** Prepare a calibration curve by spiking known concentrations of ADMA into a surrogate matrix (e.g., charcoal-stripped plasma) and processing them alongside the unknown samples.
- **Quantification:** The concentration of ADMA in the sample is determined by comparing the peak area ratio of the endogenous ADMA to the d7-ADMA internal standard against the calibration curve. The assay should be validated for linearity, precision (intra- and inter-day CVs <10%), and accuracy (90-110%).[\[16\]](#)[\[28\]](#)

Section 4: Clinical and Research Implications

The robust association between elevated ADMA and adverse outcomes has positioned it as a significant biomarker and a potential therapeutic target.

- **A Predictive Biomarker:** High plasma ADMA is a strong, independent predictor of major adverse cardiovascular events and all-cause mortality in diverse populations, including those with established coronary artery disease, CKD, and diabetes.^{[3][18][29]} Its prognostic value can be superior to or additive to traditional risk factors and other biomarkers like C-reactive protein (CRP).^[18]
- **The L-Arginine/ADMA Ratio:** Some researchers propose that the ratio of L-arginine to ADMA is a better indicator of NO bioavailability than ADMA alone.^[25] A lower ratio signifies a greater inhibition of NOS and is strongly associated with vascular complications.^[22]
- **Therapeutic Strategies:** Research is focused on strategies to lower ADMA levels or counteract its effects.



[Click to download full resolution via product page](#)

Caption: Therapeutic Targets for Modulating ADMA Levels.

Interventions include lifestyle modifications, supplementation with L-arginine or its precursor L-citrulline, and pharmacological agents like ACE inhibitors, ARBs, and statins, although their effects on ADMA are not their primary mechanism of action.^{[12][30][31]}

Conclusion

Asymmetric Dimethylarginine is a pivotal endogenous regulator of nitric oxide synthesis and vascular health. Its physiological concentration in human plasma is maintained within a narrow range, and modest elevations are robustly associated with endothelial dysfunction and an increased risk of cardiovascular and renal disease. The continued refinement of highly specific and accurate analytical methods, particularly LC-MS/MS, has solidified its role as a valuable biomarker in clinical research. Future work will focus on further elucidating the causal role of ADMA in disease progression and developing targeted therapies that can safely and effectively lower its concentration or ameliorate its pathological effects, offering a promising new avenue for the management of cardiovascular and metabolic diseases.

References

- Sibal, L., Agarwal, S. C., Home, P. D., & Boger, R. H. (2010). The Role of Asymmetric Dimethylarginine (ADMA) in Endothelial Dysfunction and Cardiovascular Disease. *Journal of Clinical Endocrinology & Metabolism*.
- Oliva-Damaso, E., Oliva-Damaso, N., Rodriguez-Esparragon, F., & Santana-Heredia, D. (2019). Asymmetric (ADMA) and Symmetric (SDMA) Dimethylarginines in Chronic Kidney Disease: A Clinical Approach. MDPI.
- Cleveland HeartLab. (n.d.). ADMA/SDMA.
- Antoniadou, C., Demosthenous, M., Tousoulis, D., & Antonopoulos, A. S. (2013). Asymmetric Dimethylarginine (ADMA): a promising biomarker for cardiovascular disease? PubMed.
- Dr. Oracle. (n.d.). What is the significance of elevated Asymmetric Dimethylarginine (ADMA) blood levels?
- Palm, F., Onozato, M. L., Luo, Z., & Wilcox, C. S. (2007). Dimethylarginine dimethylaminohydrolase (DDAH): expression, regulation, and function in the cardiovascular and renal systems. PubMed.
- Cooke, J. P. (2004). ADMA in Vascular Disease: More than a Marker? PLoS Medicine.

- Kielstein, J. T., & Zoccali, C. (2005). Asymmetrical Dimethylarginine in Renal Disease: Limits of Variation or Variation Limits?
- Góralczyk-Bińkowska, A., Szadkowska, A., Błaszowski, K., & Frajtag, J. (2018). ADMA (asymmetric dimethylarginine) and angiogenic potential in patients with type 2 diabetes and prediabetes. PubMed Central.
- Blackwell, S., O'Reilly, D. S., & Talwar, D. (2009). HPLC analysis of asymmetric dimethylarginine (ADMA) and related arginine metabolites in human plasma using a novel non-endogenous internal standard. PubMed.
- Optimal DX. (n.d.).
- Carling, R. S., Lomonaco, J. H., & Capper, S. J. (2020). Design and validation of an LC-MS/MS method for simultaneous quantification of asymmetric dimethylguanidino valeric acid, asymmetric dimethylarginine and symmetric dimethylarginine in human plasma. PubMed.
- Fard, A., Tuck, C., Donis, J., & Sciacca, R. (2000). Acute Elevations of Plasma Asymmetric Dimethylarginine and Impaired Endothelial Function in Response to a High-Fat Meal in Patients With Type 2 Diabetes. Arteriosclerosis, Thrombosis, and Vascular Biology.
- Tarnow, L., Hovind, P., Teerlink, T., & Stehouwer, C. D. (2008). Plasma Concentration of Asymmetric Dimethylarginine (ADMA)
- Leiper, J., & Vallance, P. (2006). Cardiovascular Biology of the Asymmetric Dimethylarginine:Dimethylarginine Dimethylaminohydrolase Pathway. Arteriosclerosis, Thrombosis, and Vascular Biology.
- Know Your Risk. (n.d.). ADMA/SDMA.
- Dr. Oracle. (2025). How to manage elevated asymmetric dimethylarginine (ADMA) levels?
- Willeit, P., Freitag, D. F., Laukkanen, J. A., & Chowdhury, S. (2015). Asymmetric Dimethylarginine and Cardiovascular Risk: Systematic Review and Meta-Analysis of 22 Prospective Studies.
- Palm, F., Onozato, M. L., Luo, Z., & Wilcox, C. S. (2007). Dimethylarginine dimethylaminohydrolase (DDAH): expression, regulation, and function in the cardiovascular and renal systems. American Physiological Society Journal.
- Leiper, J. (2010).
- Zoccali, C., Bode-Böger, S., Mallamaci, F., & Benedetto, F. (2001). Plasma concentration of asymmetrical dimethylarginine and mortality in patients with end-stage renal disease: a prospective study. PubMed.
- Altinova, A. E., Arslan, M., Sepici, A., & Aktürk, M. (2007).
- Schnabel, R., Blankenberg, S., Lubos, E., & Lackner, K. J. (2005). Asymmetric Dimethylarginine and the Risk of Cardiovascular Events and Death in Patients With Coronary Artery Disease.
- Zhang, Y., & Sun, L. (2023). Role of ADMA in the pathogenesis of microvascular complications in type 2 diabetes mellitus. Frontiers in Endocrinology.

- Martin, E., & El-Khoury, J. M. (2007). Direct analysis of un-derivatized asymmetric dimethylarginine (ADMA) and L-arginine from plasma using mixed-mode ion-exchange liquid chromatography-tandem mass spectrometry. PubMed.
- Dr. Oracle. (2025). What is the meaning and treatment for elevated Asymmetric Dimethylarginine (ADMA) levels?
- Leiper, J., Nandi, M., Torondel, B., & Murray-Rust, J. (2007). The DDAH/ADMA pathway is a critical regulator of NO signalling in vascular homeostasis. Journal of the British Pharmacological Society.
- Yuan, C., Wang, S., & Soldin, S. J. (2011). A simple and fast liquid chromatography-tandem mass spectrometry method for measurement of underivatized L-arginine, symmetric dimethylarginine, and asymmetric dimethylarginine and establishment of the reference ranges. PubMed.
- Malecki, M. T., Undas, A., & Krolewski, A. S. (2007). Plasma Asymmetric Dimethylarginine (ADMA)
- Horowitz, J. D., & Heresztyn, T. (2007). An overview of plasma concentrations of asymmetric dimethylarginine (ADMA)
- Test With Superpower. (2026). ADMA: Best Biomarker to Monitor Heart Health.
- Sibai, L., Agarwal, S. C., Home, P. D., & Boger, R. H. (2010). The Role of Asymmetric Dimethylarginine (ADMA) in Endothelial Dysfunction and Cardiovascular Disease. PubMed.
- Schulze, F., Wesemann, R., Schwedhelm, E., & Sydow, K. (2013).
- Dr. Oracle. (2025). What is the role of asymmetric dimethylarginine (ADMA) in chronic kidney disease (CKD) management?
- Tain, Y. L., & Hsu, C. N. (2017). Overview of various therapeutic approaches to reduce ADMA and restore NO bioavailability...
- Zhang, Y., & Sun, L. (2023). Role of ADMA in the pathogenesis of microvascular complications in type 2 diabetes mellitus. Frontiers.
- Martens-Lobenhoffer, J., & Bode-Böger, S. M. (2025). Measurement of asymmetric dimethylarginine (ADMA) in human plasma: From liquid chromatography estimation to liquid chromatography-mass spectrometry quantification.
- Eisenga, M. F., van der Veen, A., van Faassen, M., & Kema, I. P. (2018). Effect of renal function on homeostasis of asymmetric dimethylarginine (ADMA): studies in donors and recipients of renal transpl. The University of Groningen research portal.
- Tousoulis, D., Papageorgiou, N., Androulakis, E., & Siasos, G. (2020).
- Citterio, L., Rota, S., & Viganò, M. (2010).
- Schwedhelm, E., & Boger, R. H. (2005). Quantification of ADMA: analytical approaches. PubMed.
- Šíroká, R., Trefil, L., Racek, J., & Cibulka, R. (2006). Comparison of asymmetric dimethylarginine detection - HPLC and ELISA methods (technical brief). Klinická biochemie a

metabolismus.

- Nashar, K., & Petrova, D. (2012). Plasma asymmetric dimethylarginine levels in healthy people. PubMed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. droracle.ai \[droracle.ai\]](#)
- [2. The Role of Asymmetric Dimethylarginine \(ADMA\) in Endothelial Dysfunction and Cardiovascular Disease - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [3. The Role of Asymmetric Dimethylarginine \(ADMA\) in Endothelial Dysfunction and Cardiovascular Disease - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [4. ADMA: Best Biomarker to Monitor Heart Health | Test With Superpower \[superpower.com\]](#)
- [5. Role of ADMA in the pathogenesis of microvascular complications in type 2 diabetes mellitus - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [6. optimaldx.com \[optimaldx.com\]](#)
- [7. Asymmetric Dimethylarginine \(ADMA\): a promising biomarker for cardiovascular disease? - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [8. Asymmetrical Dimethylarginine in Renal Disease: Limits of Variation or Variation Limits? A Systematic Review - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [9. ahajournals.org \[ahajournals.org\]](#)
- [10. Dimethylarginine dimethylaminohydrolase \(DDAH\): expression, regulation, and function in the cardiovascular and renal systems - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [11. journals.physiology.org \[journals.physiology.org\]](#)
- [12. mdpi.com \[mdpi.com\]](#)
- [13. ADMA in Vascular Disease: More than a Marker? - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [14. An overview of plasma concentrations of asymmetric dimethylarginine \(ADMA\) in health and disease and in clinical studies: methodological considerations - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- 15. Plasma asymmetric dimethylarginine levels in healthy people - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. A simple and fast liquid chromatography-tandem mass spectrometry method for measurement of underivatized L-arginine, symmetric dimethylarginine, and asymmetric dimethylarginine and establishment of the reference ranges - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. Direct analysis of un-derivatized asymmetric dimethylarginine (ADMA) and L-arginine from plasma using mixed-mode ion-exchange liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. ahajournals.org [ahajournals.org]
- 19. droracle.ai [droracle.ai]
- 20. Plasma concentration of asymmetrical dimethylarginine and mortality in patients with end-stage renal disease: a prospective study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. ADMA (asymmetric dimethylarginine) and angiogenic potential in patients with type 2 diabetes and prediabetes - PMC [pmc.ncbi.nlm.nih.gov]
- 22. ahajournals.org [ahajournals.org]
- 23. diabetesjournals.org [diabetesjournals.org]
- 24. diabetesjournals.org [diabetesjournals.org]
- 25. Uncomplicated type 1 diabetes is associated with increased asymmetric dimethylarginine concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
- 26. Quantification of ADMA: analytical approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
- 27. casopiskbm.cz [casopiskbm.cz]
- 28. Design and validation of an LC-MS/MS method for simultaneous quantification of asymmetric dimethylguanidino valeric acid, asymmetric dimethylarginine and symmetric dimethylarginine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
- 29. ahajournals.org [ahajournals.org]
- 30. droracle.ai [droracle.ai]
- 31. droracle.ai [droracle.ai]
- To cite this document: BenchChem. [physiological concentration of ADMA in human plasma]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b014586/docs#physiological-concentration-of-adma-in-human-plasma>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)